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Compound of Interest

Compound Name: H-Ala-Gly-Gly-Gly-Gly-OH

Cat. No.: B1342487

Get Quote

Executive Summary
The pentapeptide H-Ala-Gly-Gly-Gly-Gly-OH (AGGGG) presents a unique solvation profile

due to its high glycine content (80%).[1][2] While theoretically hydrophilic due to its short length

and charged termini, the oligoglycine backbone exhibits a strong propensity for intermolecular

hydrogen bonding, potentially leading to

-sheet-like aggregation or gelation in aqueous environments at high concentrations. This guide
contrasts the solvation mechanisms of Water (hydration-driven) versus Dimethyl Sulfoxide
(DMSO) (H-bond disruption) to optimize stock solution preparation.[1][2]
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Property Value / Characteristic Implication for Solubility

Sequence Ala-Gly-Gly-Gly-Gly

High flexibility; prone to inter-

chain H-bonding (amyloid-like

motifs).[1][2]

Molecular Weight 317.30 g/mol
Low MW favors rapid

dissolution kinetics.[1][2]

Isoelectric Point (pI) ~5.9 – 6.0

Net charge is 0 at neutral pH

(Zwitterionic).[1][2] Solubility is

lowest here.

Hydropathy
Hydrophilic (Backbone

dominant)

Soluble in water, but

aggregation competes with

solvation.[1][2]

Charge @ pH 7
Zwitterionic (

)

Requires ionic strength or pH

shift for maximal aqueous

solubility.[1][2]

Solvation Mechanisms: Water vs. DMSO[3][4][5]
Aqueous Solvation (Water)[1][2]

Mechanism: Water molecules solvate the charged N- and C-termini via ion-dipole

interactions and the peptide backbone via hydrogen bonding.[2]

Risk Factor: At neutral pH (near pI), the lack of net charge reduces electrostatic repulsion

between peptide chains.[1][2] The Gly-rich backbone can stack to form insoluble fibrils or

hydrogels, a phenomenon known as the "polyglycine effect."

Optimization: Adjusting pH away from the pI (e.g., using 0.1% Acetic Acid or weak

) protonates/deprotonates the termini, inducing repulsion and breaking aggregates.[1][2]

Organic Solvation (DMSO)
Mechanism: DMSO is a polar aprotic solvent with a high dipole moment.[1][2] It acts as a

powerful hydrogen bond acceptor, effectively competing with peptide-peptide H-bonds.[1][2]
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Benefit: It disrupts the secondary structures (like

-sheets) that Gly-rich peptides tend to form.[1][2] It prevents gelation, making it the superior
choice for high-concentration stock solutions (>5 mg/mL).[1][2]

Constraint: DMSO is toxic to many biological systems; final assay concentration usually must

be < 1% (v/v).[1][2]

Visualization of Solvation Logic
H-Ala-Gly-Gly-Gly-Gly-OH

(Dry Powder)

Sequence Analysis:
High Gly Content + Zwitterionic

Aqueous Route
(Biological Assays)

Direct Use (<1 mg/mL)

DMSO Route
(Stock Storage / High Conc.)

Stock Prep (>5 mg/mL)

Mechanism:
Hydration Shell Formation

Mechanism:
H-Bond Disruption

Risk: Aggregation/Gelation
at Neutral pH

Benefit: Prevents
Beta-Sheet Stacking

Protocol:
Adjust pH (Acid/Base)

Protocol:
Dissolve Dry -> Dilute
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Figure 1: Decision matrix for solubilizing Gly-rich peptides based on concentration

requirements and aggregation risks.

Detailed Protocols
Protocol A: Preparation of Aqueous Working Solution
Best for immediate use in low-concentration biological assays.[1][2]

Calculate: Determine the amount of peptide required.

Example: 1 mg peptide (MW 317.[1][2]3) in 1 mL = ~3.15 mM.[1][2]

Initial Attempt: Add sterile distilled water (pH ~6-7) to the lyophilized powder.

Observation: Vortex for 60 seconds. If clear, proceed.

Troubleshooting (Turbidity/Gelation):

If the solution remains cloudy (aggregation near pI), adjust the pH.[1][2]

For Basic Shift: Add 10%

dropwise.[1][2] (Gly-rich peptides often dissolve better at basic pH).[1][2]

For Acidic Shift: Add 10% Acetic Acid dropwise.[1][2]

Sonication: If particles persist, sonicate in a water bath for 5 minutes at room temperature to

disrupt intermolecular H-bonds.[1][2]

Protocol B: Preparation of DMSO Stock Solution
(Recommended)
Best for long-term storage and preventing "Glycine-gelation."[1][2]

Weighing: Weigh 5–10 mg of H-Ala-Gly-Gly-Gly-Gly-OH into a glass vial (avoid plastic if

possible for long-term DMSO storage).
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Solubilization: Add 100% anhydrous DMSO to achieve a concentration of 10–20 mg/mL (30–

60 mM).

Note: The solution should clarify instantly. The aprotic nature of DMSO prevents the Gly-

Gly stacking interactions.

Aliquot & Store: Divide into small aliquots (e.g., 50

L) to avoid freeze-thaw cycles. Store at -20°C.

Hygroscopy Warning: DMSO is hygroscopic.[1][2] Ensure vials are tightly sealed.

Absorbed water can induce aggregation over time.[1][2]

Dilution for Assay:

Add the DMSO stock dropwise into the aqueous buffer while vortexing.

Ensure final DMSO concentration is < 1% (v/v) to avoid cytotoxicity.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. H-Gly-Gly-Ala-Ala-Gly-Gly-OH | C14H24N6O7 | CID 101361540 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. Gly-Ala-Gly-Ala-Gly | C12H21N5O6 | CID 102439183 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. Ala-Gly-Glu | C10H17N3O6 | CID 145453586 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. H-Gly-Ala-Gly-OH | C7H13N3O4 | CID 7021810 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Note: Solubility Profiling & Handling of H-
Ala-Gly-Gly-Gly-Gly-OH]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1342487/docs#application-note-solubility-profiling-
handling-of-h-ala-gly-gly-gly-gly-oh]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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